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Compound of Interest

Compound Name: 2-Hydroxy-5-nitrosobenzaldehyde

CAS No.: 176095-48-0

Cat. No.: B071430

Get Quote

A Note on Chemical Nomenclature: This guide focuses on 2-Hydroxy-5-nitrobenzaldehyde

(CAS Number: 97-51-8). The user's initial topic mentioned "2-Hydroxy-5-
nitrosobenzaldehyde." However, extensive database searches indicate that the widely

studied and commercially available compound with closely related nomenclature is the nitro

derivative. The nitroso (-N=O) analog is not commonly referenced, suggesting a potential

typographical error. This document will, therefore, provide a detailed technical overview of the

nitro (-NO₂) compound, which is of significant interest to the scientific community.

Introduction and Overview
2-Hydroxy-5-nitrobenzaldehyde, also known as 5-nitrosalicylaldehyde, is a versatile organic

compound that serves as a cornerstone intermediate in a multitude of synthetic pathways.[1] Its

molecular architecture, featuring a hydroxyl group, an aldehyde, and a nitro group on a

benzene ring, imparts a unique reactivity profile that is highly valued in diverse scientific fields.

[1] This trifunctional nature allows for selective chemical modifications, making it a crucial
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building block in the synthesis of pharmaceuticals, specialized dyes, and advanced materials.

[1][2]

For researchers and professionals in drug development, 2-Hydroxy-5-nitrobenzaldehyde is

particularly significant. It is a key precursor for synthesizing Schiff base ligands, which are

instrumental in forming stable metal complexes with a wide range of biological activities.[2] Its

derivatives have been explored for their anti-inflammatory, antimicrobial, and anticancer

properties.[1][3] In analytical chemistry, it functions as a sensitive reagent for the detection and

quantification of various substances.[1] This guide provides a detailed exploration of its

chemical properties, synthesis, applications, and safe handling protocols.

Chemical Identity and Physicochemical Properties
Accurate identification and understanding of a compound's properties are fundamental to its

effective use in research and development. The key identifiers and physicochemical properties

of 2-Hydroxy-5-nitrobenzaldehyde are summarized below.
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Property Value Source(s)

CAS Number 97-51-8 [4][5][6][7]

Molecular Formula C₇H₅NO₄ [1][4][8][9]

Molecular Weight 167.12 g/mol [1][4][7][8]

IUPAC Name 2-hydroxy-5-nitrobenzaldehyde [9]

Synonyms
5-Nitrosalicylaldehyde, 5-Nitro-

2-hydroxybenzaldehyde
[1][4][10]

Appearance
Light yellow to pale orange

powder
[1][9][11]

Melting Point 122-129 °C [1][9][11][12]

Solubility
Partly soluble in water. Soluble

in ethanol.
[12][13]

InChI Key
IHFRMUGEILMHNU-

UHFFFAOYSA-N
[7][9]

SMILES String O=Cc1cc([O-])ccc1O [10]

Molecular Structure and Spectroscopic Analysis
The structure of 2-Hydroxy-5-nitrobenzaldehyde is characterized by an intramolecular

hydrogen bond between the phenolic hydroxyl group and the aldehyde's carbonyl oxygen,

which contributes to its planarity and stability.[14]

Starting Material

Reagents

Product

Salicylaldehyde

Conc. HNO₃

Conc. H₂SO₄

(0°C) 2-Hydroxy-5-nitrobenzaldehyde
+ Isomers

Nitration
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Caption: General synthesis scheme via nitration of salicylaldehyde.

Reactivity and Applications: The true utility of 2-Hydroxy-5-nitrobenzaldehyde lies in its

reactivity as a synthon.

Schiff Base Formation: The aldehyde group readily undergoes condensation reactions with

primary amines to form Schiff bases (imines). [2]These Schiff base ligands are excellent

chelating agents for various metal ions, forming stable, often colored, complexes. This

reactivity is fundamental to its use in creating catalysts and materials with interesting

photophysical properties. [2]* Building Block in Drug Discovery: It serves as a key

intermediate in the synthesis of more complex molecules with therapeutic potential. For

example, it has been used to prepare arylhydrazone derivatives that show promise as

anticancer agents by targeting VEGFR-2 and inflammatory cytokines. [3]It is also a building

block for anti-inflammatory and antimicrobial agents. [1]* Precursor for Heterocycles: It is

used in the synthetic preparation of coumarins, a class of compounds with various

pharmaceutical applications. [11][13]

Safety, Handling, and Storage
As a laboratory chemical, 2-Hydroxy-5-nitrobenzaldehyde must be handled with appropriate

care. It is classified as harmful if swallowed, and causes skin and serious eye irritation. [6][8]

[15] Hazard Classifications:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed. [6][8]* Skin Irritation

(Category 2): H315 - Causes skin irritation. [6][8]* Eye Irritation (Category 2): H319 - Causes

serious eye irritation. [6][8] Recommended Safety Precautions:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to avoid dust formation and inhalation. [8][15]Ensure eyewash stations and safety showers

are readily accessible. [15]* Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or

NIOSH-approved goggles. [8] * Skin Protection: Handle with chemical-resistant gloves

(e.g., nitrile rubber). Inspect gloves prior to use. [8][16] * Respiratory Protection: If dust is

generated, use a NIOSH-approved N95 dust mask or higher. * Storage: Store in a cool,
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dry, and well-ventilated place in a tightly sealed container. [8][13]It may be sensitive to air

and light. [13]Keep away from incompatible materials such as strong oxidizing agents,

strong bases, and acids. [15]
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Caption: A workflow for the safe handling of 2-Hydroxy-5-nitrobenzaldehyde.

Experimental Protocol: Synthesis of a Schiff Base
Ligand
This protocol provides a representative method for synthesizing a Schiff base from 2-Hydroxy-

5-nitrobenzaldehyde and an aromatic amine, a common application for this compound. [2]

Objective: To synthesize a Schiff base ligand via the condensation of 2-Hydroxy-5-

nitrobenzaldehyde with o-aminobenzenethiol.
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Materials:

2-Hydroxy-5-nitrobenzaldehyde (1.0 g, 5.98 mmol)

o-Aminobenzenethiol (0.75 g, 5.98 mmol)

Ethanol (25 mL)

Concentrated Hydrochloric Acid (catalyst, ~2 drops)

Round-bottom flask with reflux condenser

Stirring and heating apparatus

Filtration apparatus (e.g., Büchner funnel)

Desiccator

Procedure:

Dissolution: In a round-bottom flask, dissolve 1.0 g (5.98 mmol) of 2-Hydroxy-5-

nitrobenzaldehyde in 25 mL of ethanol. Stir the mixture until the solid is fully dissolved.

Addition of Amine: To this solution, add 0.75 g (5.98 mmol) of o-aminobenzenethiol.

Catalysis: Carefully add two drops of concentrated hydrochloric acid to the reaction mixture

to catalyze the condensation reaction.

Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux. Maintain the

reflux with stirring for approximately seven hours.

Cooling and Precipitation: After the reflux period, turn off the heat and allow the reaction

mixture to cool slowly to room temperature. A yellow precipitate of the Schiff base product

should form.

Isolation: Isolate the yellow precipitate by vacuum filtration.
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Washing: Wash the filtered solid with a small amount of cold ethanol to remove any

unreacted starting materials or impurities.

Drying: Place the final product in a desiccator to dry completely.

Conclusion
2-Hydroxy-5-nitrobenzaldehyde (CAS 97-51-8) is a compound of significant academic and

industrial interest. Its trifunctional nature makes it an exceptionally versatile intermediate for

organic synthesis. From creating novel therapeutic agents and sensitive chemical sensors to

synthesizing vibrant dyes, its applications are extensive and continue to grow. A thorough

understanding of its properties, reactivity, and safety protocols, as outlined in this guide, is

essential for any researcher aiming to leverage its synthetic potential.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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